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Compound of Interest

Compound Name: CH6953755

Cat. No.: B10824790

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation of a stock solution of the
selective YES1 kinase inhibitor, CH6953755, in dimethyl sulfoxide (DMSO). Adherence to this
protocol will help ensure the accurate and consistent preparation of this solution for use in
various research applications.

CH6953755 is a potent and orally active inhibitor of YES1 kinase, a member of the SRC family
of tyrosine kinases.[1][2] It has demonstrated antitumor activity in cancers with YES1 gene
amplification.[2][3] Accurate preparation of stock solutions is the first critical step for in vitro and
in vivo experiments.

Quantitative Data Summary

The following table summarizes the key quantitative data for CH6953755 and provides pre-
calculated masses required to prepare common stock solution concentrations.

Parameter Value

Molecular Weight (MW) 552.55 g/mol [1][4]

Solubility in DMSO > 100 mg/mL (180.98 mM)[1][4]
CAS Number 2055918-71-1[1][4]
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Desired Stock Mass of CH6953755 Mass of CH6953755 Mass of CH6953755
Concentration for 1 mL of DMSO for 5 mL of DMSO for 10 mL of DMSO
10 mM 5.53 mg 27.65 mg 55.3 mg

50 mM 27.65 mg 138.25 mg 276.5 mg

100 mM 55.3 mg 276.5mg 553.0 mg

Note: Calculations are based on the formula: Mass (mg) = Desired Concentration (mM) *
Molecular Weight ( g/mol ) * Volume (mL) / 1000

Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 10 mM stock solution of CH6953755 in DMSO.
The same procedure can be followed for other concentrations by adjusting the mass of
CH6953755 as indicated in the table above.

Materials and Equipment:

CH6953755 powder

e Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

e Analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile pipette tips

» \ortex mixer

e Sonicator (optional, but recommended)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

e Preparation:
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o Equilibrate the CH6953755 powder to room temperature before opening the vial to prevent
condensation.

o Ensure all glassware and equipment are clean and dry. It is highly recommended to use
fresh, newly opened DMSO as it is hygroscopic, and absorbed moisture can reduce the
solubility of the compound.[1][4]

» Weighing:
o Tare the analytical balance with a clean microcentrifuge tube or vial.

o Carefully weigh the desired amount of CH6953755 powder. For a 10 mM stock solution in
1 mL of DMSO, weigh 5.53 mg.

¢ Dissolution:

o Add the appropriate volume of DMSO to the tube containing the weighed CH6953755. For
a 10 mM stock, add 1 mL of DMSO.

o Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution for any undissolved particles. If particles are present, sonicate
the solution for 5-10 minutes.[5] Gentle warming in a water bath (37°C) can also aid
dissolution, but avoid excessive heat.[4]

e Storage:
o Once the CH6953755 is completely dissolved, the stock solution is ready for use.

o For storage, it is recommended to aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles.[1]

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[1][4]

Safety Precautions:

e Always handle CH6953755 and DMSO in a well-ventilated area or a chemical fume hood.
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o Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

e Consult the Safety Data Sheet (SDS) for CH6953755 for detailed safety information.

Visualizations
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Workflow for CH6953755 Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM CH6953755 stock solution in DMSO.
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Simplified YES1 Signaling Pathway
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Caption: Simplified signaling pathway showing the role of YES1 and its inhibition by
CH6953755.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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